![molecular formula C7H4ClIN2 B1490087 8-Chloro-3-iodoimidazo[1,2-A]pyridine CAS No. 1379347-06-4](/img/structure/B1490087.png)
8-Chloro-3-iodoimidazo[1,2-A]pyridine
Overview
Description
8-Chloro-3-iodoimidazo[1,2-A]pyridine is a chemical compound with the molecular weight of 278.48 . It is a solid substance .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C7H4ClIN2/c8-5-2-1-3-11-6(9)4-10-7(5)11/h1-4H .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 278.48 .Scientific Research Applications
Chemoselective Synthesis and Molecular Structure
The synthesis of 3- and 8-iodoimidazo[1,2-a]pyridines, including 8-chloro-3-iodoimidazo[1,2-a]pyridine, has been achieved through specific substitution reactions. These syntheses involve molecular electrostatic potential calculations to guide chemoselectivity, and the resulting molecular structures are characterized using single crystal X-ray diffraction analysis (Zhao et al., 2018).
Cross-Coupling Reactions and Bifunctionalization
The reactivity of 8-chloro-3-iodoimidazo[1,2-a]pyridines towards various cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig) has been explored. These compounds, diversely substituted on the 2 position, demonstrate selective substitution of the iodine atom, with methodologies developed to introduce different functional groups (Marie et al., 2012).
Iodocyclization and Synthesis Methods
Innovative synthesis methods for 3-iodoimidazo[1,2-a]pyridines involve I2O5-mediated iodocyclization cascades, which include oxidative cyclization, decarboxylation, and iodination. This approach benefits from a wide substrate scope and metal-free conditions (Zhou et al., 2019).
Antiviral Activity and Synthesis of Analogues
The antiviral activity of novel erythrofuranosyl imidazo[1,2-a]pyridine C-nucleosides, constructed via palladium coupling of iodoimidazo[1,2-a]pyridines, has been investigated. This research focuses on developing analogues of known antivirals and evaluating their efficacy against viruses such as human cytomegalovirus and HSV-1 (Gudmundsson et al., 2003).
Electrochemical Oxidative Iodination
A study on electrochemical oxidative iodination using NaI as an iodine source explores an efficient route to prepare 3-iodoimidazo[1,2-a]pyridines derivatives, emphasizing a metal-free and exogenous chemical oxidant-free reaction process (Park et al., 2020).
properties
IUPAC Name |
8-chloro-3-iodoimidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClIN2/c8-5-2-1-3-11-6(9)4-10-7(5)11/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHJBGRCCZSJCCW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CN=C2C(=C1)Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.48 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1379347-06-4 | |
Record name | 8-chloro-3-iodoimidazo[1,2-a]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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